Cas no 2680783-02-0 (4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid)

• Product Name: 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid
• CAS No: 2680783-02-0
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5635054
• PubChem ID: 165907354
• Update Time: 2025-06-08

4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• 2680783-02-0
• EN300-28286714
• 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H25NO4/c1-5-10-20-13(19)16-15(12(17)18)8-6-11(7-9-15)14(2,3)4/h5,11H,1,6-10H2,2-4H3,(H,16,19)(H,17,18)
• InChI Key： HVYACHWRONFADE-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)C(C)(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid

Introduction to 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid (CAS No. 2680783-02-0)

4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid, identified by the chemical identifier CAS No. 2680783-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of an amide linkage derived from prop-2-enyl (allyl) alcohol, contribute to its distinctive chemical and biological properties.

The structure of 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with a tert-butyl group at the 4-position, an amide bond connected to an allyl ether moiety at the 1-position, and a carboxylic acid group at the 1-position as well. This configuration imparts a high degree of steric hindrance due to the bulky tert-butyl group, which can influence both the solubility and interactions with biological targets. The presence of the allyl ether functionality introduces reactivity that can be exploited in synthetic chemistry, enabling further derivatization for tailored biological activity.

In recent years, there has been growing interest in cyclohexane derivatives due to their potential as pharmacophores in drug discovery. The rigid cyclic backbone provides structural stability, while functional groups such as amides and ethers can modulate binding affinity and selectivity. The tert-butyl group, in particular, is often incorporated into drug candidates to enhance metabolic stability and reduce unwanted interactions with enzymes or receptors. This makes compounds like 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid valuable starting points for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, pain, and neurodegeneration. The amide linkage serves as a key pharmacophoric element, capable of interacting with various protein targets through hydrogen bonding and hydrophobic effects. Additionally, the allyl ether functionality can undergo further chemical transformations, such as oxidation or reduction, to generate diverse analogs with altered biological properties. Such flexibility is highly advantageous in medicinal chemistry, allowing researchers to fine-tune potency and selectivity.

Recent studies have highlighted the importance of cyclohexane derivatives in addressing neurological disorders. For instance, modifications of the cyclohexane scaffold have been explored for their potential to interact with neurotransmitter receptors or enzymes involved in neuroinflammation. The steric environment created by the tert-butyl group can influence how these molecules bind to their targets, potentially leading to improved efficacy or reduced side effects compared to more linear or less hindered analogs. This has spurred interest in synthesizing and evaluating derivatives like 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid for their therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclohexane derivative followed by introduction of the tert-butyl group, subsequent installation of the amide linkage via propargylation or similar strategies, and finally modification of the allyl ether functionality. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for preclinical studies.

In preclinical research, compounds such as 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid are typically evaluated for their pharmacokinetic properties, including solubility, stability, and metabolic fate. These parameters are critical for determining whether a compound will progress into clinical trials. Additionally, in vitro assays are conducted to assess interactions with target enzymes or receptors, providing preliminary evidence of biological activity. Preliminary findings suggest that this molecule may exhibit inhibitory effects on certain inflammatory pathways, making it a promising candidate for further investigation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules or as a building block for libraries of compounds designed using high-throughput screening techniques. Such libraries are increasingly employed in drug discovery pipelines to identify hits with desired biological activity rapidly and efficiently.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-tert-butyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid will remain at the forefront of medicinal chemistry innovation. Their ability to modulate key biological processes while maintaining structural integrity makes them invaluable tools for developing next-generation therapeutics. Future studies will likely focus on optimizing synthetic routes further and exploring novel derivatives with enhanced pharmacological profiles.